Cas no 61830-04-4 (1H-Indole-2-carboxylic acid, 3-mercapto-)

1H-Indole-2-carboxylic acid, 3-mercapto- structure
61830-04-4 structure
Product name:1H-Indole-2-carboxylic acid, 3-mercapto-
CAS No:61830-04-4
MF:C9H7NO2S
MW:193.222380876541
CID:465155
PubChem ID:12361229

1H-Indole-2-carboxylic acid, 3-mercapto- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-2-carboxylic acid, 3-mercapto-
    • 3-sulfanyl-1H-indole-2-carboxylic acid
    • DTXSID10494097
    • 3-mercapto-1H-indole-2-carboxylic acid
    • CHEMBL3252133
    • SCHEMBL6651145
    • AKOS006371354
    • 61830-04-4
    • Inchi: InChI=1S/C9H7NO2S/c11-9(12)7-8(13)5-3-1-2-4-6(5)10-7/h1-4,10,13H,(H,11,12)
    • InChI Key: WLSRMTYFZGSCMN-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C(=C1)C(=C(N2)C(=O)O)S

Computed Properties

  • Exact Mass: 193.01981
  • Monoisotopic Mass: 193.01974964g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 54.1Ų

Experimental Properties

  • PSA: 53.09

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